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Compound of Interest

Compound Name: Picosulfuric acid

Cat. No.: B1216826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of picosulfuric acid, a widely used
stimulant laxative. The document details its chemical structure, physicochemical properties,
mechanism of action, and relevant experimental methodologies. All quantitative data is
presented in structured tables for ease of comparison, and key processes are visualized using
diagrams to facilitate understanding.

Chemical Structure and Properties

Picosulfuric acid, most commonly utilized as its sodium salt, sodium picosulfate, is a
triarylmethane derivative. Its chemical identity and fundamental properties are summarized

below.

Table 1: Chemical Identification of Picosulfuric Acid and Sodium Picosulfate
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Identifier Picosulfuric Acid

Sodium Picosulfate

[4-[pyridin-2-yl-(4-

IUPAC Name sulfooxyphenyl)methyl]phenyl]

hydrogen sulfate[1]

disodium;[4-[pyridin-2-yl-(4-
sulfonatooxyphenyl)methyl]phe
nyl] sulfate[2][3]

Chemical Formula C1sH15NOsS2[1] C1sH13NNa20sS2[2][3]
CAS Number 10040-34-3[1] 10040-45-6[2]
Molecular Weight 437.4 g/mol [1] 481.4 g/mol [2][3]

2D Structure

Table 2: Physicochemical Properties of Picosulfuric Acid and Sodium Picosulfate

Property Value Source
Melting Point (Sodium
_ 272-275 °C (decomposes) [4]
Picosulfate)
. ] ] Freely soluble in water; Slightly
Solubility (Sodium Picosulfate) ) [5]
soluble in ethanol.[5]
pKal = -3 (estimated, for the
) ) ) first sulfuric acid proton); pKa2
pKa (Picosulfuric Acid) N/A

= 2 (estimated, for the second

sulfuric acid proton)
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Note on pKa: Experimentally determined pKa values for picosulfuric acid are not readily
available in the reviewed literature. The provided values are estimations based on the known
pKa of sulfuric acid (pKal = -3, pKa2 = 1.9) and the electron-withdrawing effects of the
aromatic structure.

Mechanism of Action: A Prodrug Approach

Picosulfuric acid is a prodrug, meaning it is administered in an inactive form and requires
metabolic activation to exert its therapeutic effect. This activation occurs in the colon, mediated
by the gut microbiota.

Activation by Gut Microbiota

Upon oral administration, sodium picosulfate is not significantly absorbed in the upper
gastrointestinal tract.[6] It travels to the colon, where it is hydrolyzed by bacterial sulfatase
enzymes. This enzymatic cleavage removes the two sulfate groups, converting picosulfuric
acid into its active metabolite, bis-(p-hydroxyphenyl)-pyridyl-2-methane (BHPM).

Pharmacological Effects of BHPM

BHPM is a stimulant laxative that acts locally on the colonic mucosa to induce a dual effect:

 Increased Motility: BHPM directly stimulates the colonic smooth muscle, leading to an
increase in peristaltic contractions. This effect is mediated, at least in part, by the influx of
calcium through L-type Ca2* channels.

 Altered Fluid and Electrolyte Transport: BHPM promotes the secretion of water and
electrolytes (primarily potassium, chloride, and bicarbonate) into the colonic lumen and
inhibits their reabsorption. This increases the water content of the stool, softening it and
further facilitating its passage.

The following diagram illustrates the activation and mechanism of action of picosulfuric acid.
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Start Materials:
2-Pyridinecarboxaldehyde,
Phenol

Condensation Reaction
(Acid Catalyst, 40-50°C)

Intermediate:
4,4'-(2-pyridylmethylene)bisphenol

Purification:
Precipitation & Recrystallization

y

Sulfonation
(Chlorosulfonic Acid in Pyridine, 0-10°C)

Salt Formation
(NaOH)

(Crude Sodium Picosulfate)

Final Purification:
Recrystallization

Sodium Picosulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Picosulfuric Acid:
Structure, Properties, and Therapeutic Action]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1216826#picosulfuric-acid-structure-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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